Cas no 851116-19-3 (1-bromo-2-(chloromethyl)-4,5-diethoxybenzene)

• Product Name: 1-bromo-2-(chloromethyl)-4,5-diethoxybenzene
• CAS No: 851116-19-3
• MF: C₁₁H₁₄BrClO₂
• MW: 293.584661960602
• MDL: MFCD06655801
• CID: 3108259
• PubChem ID: 4962376
• Update Time: 2025-05-27

1-bromo-2-(chloromethyl)-4,5-diethoxybenzene Chemical and Physical Properties

Names and Identifiers

• 1-bromo-2-(chloromethyl)-4,5-diethoxybenzene
• 851116-19-3
• AKOS009003639
• Z90123310
• BJB11619
• EN300-13336
• SR-01000051656
• SR-01000051656-1

• MDL： MFCD06655801
• Inchi： 1S/C11H14BrClO2/c1-3-14-10-5-8(7-13)9(12)6-11(10)15-4-2/h5-6H,3-4,7H2,1-2H3
• InChI Key： LLKGGFRVYUNUPJ-UHFFFAOYSA-N
• SMILES： BrC1=CC(=C(C=C1CCl)OCC)OCC

Computed Properties

• Exact Mass: 291.98657Da
• Monoisotopic Mass: 291.98657Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 18.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl halides Benzyl chlorides

Additional information on 1-bromo-2-(chloromethyl)-4,5-diethoxybenzene

Comprehensive Analysis of 1-bromo-2-(chloromethyl)-4,5-diethoxybenzene (CAS No. 851116-19-3): Properties, Applications, and Industry Trends

1-bromo-2-(chloromethyl)-4,5-diethoxybenzene (CAS No. 851116-19-3) is a specialized organic compound with a unique molecular structure, combining bromine and chlorine substituents on a diethoxybenzene backbone. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its versatile reactivity. The presence of both bromo and chloromethyl groups makes it a valuable intermediate in cross-coupling reactions, particularly in Suzuki-Miyaura and Buchwald-Hartwig reactions, which are pivotal in modern drug discovery.

In recent years, the demand for halogenated benzene derivatives like 1-bromo-2-(chloromethyl)-4,5-diethoxybenzene has surged, driven by advancements in small-molecule therapeutics and catalysis research. Researchers frequently search for "CAS 851116-19-3 synthesis" or "applications of diethoxybenzene derivatives," reflecting its growing relevance. The compound's electron-rich aromatic ring and reactive halogen sites enable its use in constructing complex molecular architectures, such as kinase inhibitors and antimicrobial agents.

From a synthetic chemistry perspective, 1-bromo-2-(chloromethyl)-4,5-diethoxybenzene offers distinct advantages. Its diethoxy groups enhance solubility in polar solvents, facilitating reactions under mild conditions—a key consideration for green chemistry initiatives. Industry forums often discuss "optimizing yields for bromo-chloromethyl benzene derivatives" or "safe handling of halogenated intermediates," highlighting practical challenges and solutions. Notably, the compound’s stability under inert atmospheres makes it suitable for multi-step synthesis workflows.

The compound’s role in material science is also emerging. Recent studies explore its incorporation into organic semiconductors and liquid crystal displays (LCDs), where its planar structure and substituent effects modulate electronic properties. Queries like "CAS 851116-19-3 in OLED materials" or "diethoxybenzene-based polymers" underscore interdisciplinary interest. Additionally, its derivatization potential aligns with the rise of high-throughput screening in drug development, addressing needs for diverse chemical libraries.

Regulatory and safety profiles of 1-bromo-2-(chloromethyl)-4,5-diethoxybenzene are frequently updated in databases such as REACH and PubChem. While not classified as hazardous under standard conditions, proper storage (ambient temperature, moisture-free) and handling (gloves, ventilation) are recommended. Environmental concerns around halogenated compounds have spurred research into biodegradable alternatives, though this compound remains irreplaceable in niche applications due to its reactivity.

Looking ahead, innovations in catalytic C-H activation and flow chemistry may further expand the utility of CAS 851116-19-3. Its synergy with AI-driven retrosynthesis tools (e.g., IBM RXN for Chemistry) exemplifies how traditional intermediates adapt to digital transformation. As sustainability gains traction, methods like electrochemical bromination or solvent-free reactions could redefine its production, addressing queries such as "eco-friendly synthesis of halogenated aromatics."

In summary, 1-bromo-2-(chloromethyl)-4,5-diethoxybenzene exemplifies the intersection of classical organic chemistry and cutting-edge applications. Its dual functionality as a pharmaceutical building block and material precursor ensures enduring relevance, while ongoing research addresses efficiency and environmental impact—topics dominating contemporary scientific discourse.